3-chloro-N-[(4-hydroxythian-4-yl)methyl]-4-methylbenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-chloro-N-[(4-hydroxythian-4-yl)methyl]-4-methylbenzamide is a chemical compound used in scientific research. It is a thiazole derivative that has shown potential in various applications, including medicinal chemistry and drug discovery.
Mechanism of Action
The mechanism of action of 3-chloro-N-[(4-hydroxythian-4-yl)methyl]-4-methylbenzamide is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes involved in inflammation and tumor growth. It has also been shown to activate certain signaling pathways that are involved in glucose metabolism, which could explain its anti-diabetic properties.
Biochemical and Physiological Effects:
Studies have shown that 3-chloro-N-[(4-hydroxythian-4-yl)methyl]-4-methylbenzamide has significant biochemical and physiological effects. It has been found to reduce inflammation and tumor growth in animal models, as well as improve glucose metabolism in diabetic animals. It has also been shown to have low toxicity, making it a safe candidate for drug development.
Advantages and Limitations for Lab Experiments
One of the advantages of using 3-chloro-N-[(4-hydroxythian-4-yl)methyl]-4-methylbenzamide in lab experiments is its low toxicity. This makes it a safe compound to work with and reduces the risk of adverse effects on cells or animals. However, one limitation of this compound is its relatively low solubility in water, which can make it difficult to work with in certain experiments.
Future Directions
There are several future directions for the use of 3-chloro-N-[(4-hydroxythian-4-yl)methyl]-4-methylbenzamide in scientific research. One direction is to further explore its potential as a lead compound for drug development. Another direction is to investigate its mechanism of action in more detail, which could lead to the development of more effective treatments for inflammation, tumors, and diabetes. Additionally, future research could focus on improving the solubility of the compound, which would make it easier to work with in lab experiments.
Synthesis Methods
The synthesis of 3-chloro-N-[(4-hydroxythian-4-yl)methyl]-4-methylbenzamide involves the reaction of 4-methylbenzonitrile with thioacetamide in the presence of hydrochloric acid. The resulting product is then treated with sodium hydroxide and chloroacetyl chloride to yield the final compound. This process has been optimized to produce high yields and purity of the compound.
Scientific Research Applications
3-chloro-N-[(4-hydroxythian-4-yl)methyl]-4-methylbenzamide has been used in various scientific research applications. One of the primary uses of this compound is in medicinal chemistry, where it has shown potential as a lead compound for the development of new drugs. It has been found to have anti-inflammatory, anti-tumor, and anti-diabetic properties, making it a promising candidate for drug discovery.
properties
IUPAC Name |
3-chloro-N-[(4-hydroxythian-4-yl)methyl]-4-methylbenzamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H18ClNO2S/c1-10-2-3-11(8-12(10)15)13(17)16-9-14(18)4-6-19-7-5-14/h2-3,8,18H,4-7,9H2,1H3,(H,16,17) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QRLSZJJWNWZZPW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)C(=O)NCC2(CCSCC2)O)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H18ClNO2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
299.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-chloro-N-[(4-hydroxythian-4-yl)methyl]-4-methylbenzamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.